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Compound of Interest

Compound Name: Acetyl Perisesaccharide C

Cat. No.: B2683716

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl Perisesaccharide C is a naturally occurring oligosaccharide isolated from the root
barks of Periploca sepium.[1] As a member of the perisesaccharide family, it represents a class
of complex carbohydrates with potential biological activities. The precise quantification and
quality control of such compounds in research and pharmaceutical development necessitate
the use of well-characterized analytical standards.

This document provides detailed application notes and protocols for the use of Acetyl
Perisesaccharide C as a standard in chromatographic analyses. The methodologies outlined
below are based on common practices for oligosaccharide analysis and are intended to serve
as a starting point for method development and validation.

Compound Information

A clear understanding of the physicochemical properties of Acetyl Perisesaccharide C is
fundamental for its use as a standard.
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Property Value Source
CAS Number 110764-09-5 [21[3][41[5]
Molecular Formula C37H62018

Molecular Weight 794.88 g/mol

Root barks of Periploca

Source )
sepium

N 2-8°C, away from light, dry,
Storage Conditions
sealed

Experimental Protocols

The following protocols are recommended for the analysis of Acetyl Perisesaccharide C. Due
to its nature as a complex oligosaccharide, High-Performance Anion-Exchange
Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and Hydrophilic
Interaction Liquid Chromatography (HILIC) with Evaporative Light Scattering Detection (ELSD)
or Mass Spectrometry (MS) are suggested as primary analytical techniques.

Standard Solution Preparation

Accurate preparation of the standard solution is critical for quantitative analysis.

Workflow for Standard Solution Preparation:
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Accurately weigh
Acetyl Perisesaccharide C

'

Dissolve in deionized water
or appropriate solvent

'

Vortex and sonicate
to ensure complete dissolution

'

Perform serial dilutions
to desired concentrations
Store stock solutions
at 2-8°C

Qualitative Analysis
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Quantitative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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